(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(4-fluorobenzyl)amine hydrochloride

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-1-(4-fluorophenyl)methanamine;hydrochloride
• InChI: InChI=1S/C16H16FNO2.ClH/c17-14-4-1-12(2-5-14)10-18-11-13-3-6-15-16(9-13)20-8-7-19-15;/h1-6,9,18H,7-8,10-11H2;1H
• InChI Key: UFLSUIKUQGLBBG-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)CNCC3=CC=C(C=C3)F.Cl
• Molecular Formula: C16H17ClFNO2
• Molecular Weight: 309.76 g/mol

Description

(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(4-fluorobenzyl)amine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug development.

Mechanism of Action

The exact mechanism of action of (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(4-fluorobenzyl)amine hydrochloride is not fully understood. However, it is believed to act as a serotonin-norepinephrine-dopamine reuptake inhibitor, which can increase the levels of these neurotransmitters in the brain, leading to its potential use as an antidepressant and antipsychotic agent.
Biochemical and Physiological Effects:
Studies have shown that (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(4-fluorobenzyl)amine hydrochloride can have various biochemical and physiological effects. It has been found to increase the levels of serotonin, norepinephrine, and dopamine in the brain, which can lead to improvements in mood and cognitive function. Additionally, it has been shown to have anti-inflammatory properties, which can be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(4-fluorobenzyl)amine hydrochloride in lab experiments is its potential use as a multifunctional agent. It has been shown to have antidepressant, antipsychotic, anti-inflammatory, and anticancer properties, making it a versatile compound for researchers. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(4-fluorobenzyl)amine hydrochloride. One potential direction is the development of new drugs based on this compound for the treatment of various diseases, including depression, schizophrenia, and cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects. Finally, more studies are needed to determine the optimal dosage and administration of this compound for its potential therapeutic use.
Conclusion:
In conclusion, (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(4-fluorobenzyl)amine hydrochloride is a promising compound with potential applications in various fields, including medicinal chemistry and drug development. Its multifunctional properties make it a versatile compound for researchers, and further studies are needed to fully understand its mechanism of action and potential therapeutic use.

Synthesis Methods

The synthesis method of (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(4-fluorobenzyl)amine hydrochloride involves the reaction of 4-fluorobenzylamine with 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then converted to its hydrochloride salt form.

Scientific Research Applications

(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(4-fluorobenzyl)amine hydrochloride has shown promising results in various scientific research applications. It has been studied for its potential use as an antidepressant, antipsychotic, and anti-inflammatory agent. Additionally, it has been investigated for its role in the treatment of certain cancers, including breast and lung cancer.